Cas no 93972-55-5 (1H-Imidazole, 4-phenyl-5-(2-thienyl)-)

• Product Name: 1H-Imidazole, 4-phenyl-5-(2-thienyl)-
• CAS No: 93972-55-5
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 735463
• PubChem ID: 4139872
• Update Time: 2025-04-19

1H-Imidazole, 4-phenyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-phenyl-5-(2-thienyl)-
• 4-phenyl-5-thiophen-2-yl-1H-imidazole
• DTXSID60399806
• Oprea1_523645
• SR-01000473420-1
• SR-01000473420
• 93972-55-5
• SCHEMBL10955026

• Inchi： 1S/C13H10N2S/c1-2-5-10(6-3-1)12-13(15-9-14-12)11-7-4-8-16-11/h1-9H,(H,14,15)
• InChI Key： WCVIRLVKADQCFG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C2C=CC=CC=2)N=CN1

Computed Properties

• Exact Mass: 226.05646950g/mol
• Monoisotopic Mass: 226.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.9Ų